REACTION_CXSMILES
|
[S].[S:2](=O)=[O:3].[NH3:5].[S:6]([O-:10])([O-])(=[O:8])=[O:7].S([O-])([O-])(=O)=O.[NH4+].[NH4+]>O>[S:6]([O-:10])([O-:8])(=[O:7])=[S:2].[NH4+:5].[NH4+:5].[OH-:3].[NH3:5] |f:4.5.6,8.9.10,11.12,^3:0|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
[S]
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
S(=O)=O
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
N
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
solvent
|
Smiles
|
O
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
solvent
|
Smiles
|
O
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
[S]
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
S(=O)=O
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
N
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
S(=O)(=O)([O-])[O-]
|
Name
|
sulphide
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Name
|
sulphide
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
|
Name
|
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
The improvement comprises heating the mixture
|
Type
|
TEMPERATURE
|
Details
|
Heating may
|
Type
|
CUSTOM
|
Details
|
be done at a temperature between about 150° C. and 480° C.
|
Type
|
ADDITION
|
Details
|
a diluent gas may additionally be added to the products of combustion
|
Type
|
ADDITION
|
Details
|
A raw fuel gas may be also added above the mixture
|
Type
|
TEMPERATURE
|
Details
|
being heated
|
Name
|
|
Type
|
product
|
Smiles
|
S(=S)(=O)([O-])[O-].[NH4+].[NH4+]
|
Name
|
|
Type
|
product
|
Smiles
|
[OH-].N
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |